1-(4-chlorophenyl)-1H-pyrazol-3-amine

• IUPAC Name: 1-(4-chlorophenyl)pyrazol-3-amine
• InChI: InChI=1S/C9H8ClN3/c10-7-1-3-8(4-2-7)13-6-5-9(11)12-13/h1-6H,(H2,11,12)
• InChI Key: SHCVEWFQFUKSDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CC(=N2)N)Cl
• Molecular Formula: C9H8ClN3
• DSSTOX Substance ID: DTXSID10545336
• Molecular Weight: 193.63 g/mol
• CAS RN: 66000-39-3

Description

Synthesis Analysis

The synthesis of 1-(4-chlorophenyl)-1H-pyrazol-3-amine involves various methods, including Claisen-Schmidt condensation reactions and slow evaporation solution growth techniques. Researchers have successfully prepared this compound through these synthetic routes.

Molecular Structure Analysis

The molecular structure of 1-(4-chlorophenyl)-1H-pyrazol-3-amine consists of a pyrazole ring (with a chlorine-substituted phenyl group) and an amino group. The arrangement of atoms and bonds determines its chemical properties and reactivity.

Physical And Chemical Properties Analysis

• Toxicity : It can cause skin and eye irritation, and inhalation may lead to respiratory irritation.

Safety and Hazards

1-(4-chlorophenyl)-1H-pyrazol-3-amine is considered toxic and should be handled with care. It may cause skin and eye irritation, and inhalation can lead to respiratory issues. Proper safety precautions are essential when working with this compound.

Mechanism of Action

Target of Action

• These proteins may include enzymes, receptors, and other cellular components .

Pharmacokinetics

• Protein Binding : Not available .

Its synthetic nature has made it valuable for drug development and biochemical studies . If you have any additional questions or need further details, feel free to ask! 😊

Synthesis routes and methods

Procedure details

In the same apparatus and according to the same modalities as in Example 1, 1.95 g (0.01 mole) of 1-(p-chlorophenyl)-3-amino-2-pyrazoline were suspended in 12 ml of ethanol and 0.1 ml of pyridine with addition of 0.1 g of CuCl, under an oxygen head. Oxidation was completed after about 10 hours. The oxidized product was isolated as in Example 2, thus obtaining 1 g of 1-(p-chlorophenyl)-3-amino-pyrazole of melting point 107°-108° C.